Cas no 617-29-8 (2-Methyl-3-hexanol)

2-Methyl-3-hexanol structure

Product Name:2-Methyl-3-hexanol

CAS No:617-29-8

MF:C₇H₁₆O

MW:116.201342582703

MDL:MFCD00004577

CID:82742

PubChem ID:87573223

Update Time:2026-05-14

2-Methyl-3-hexanol Chemical and Physical Properties

- 2-Methyl-3-hexanol
- Methylhexanol
- Isopropyl n-propyl carbinol
- 2-methyl-3-hydroxy-dianiline
- 2-methyl-hexan-3-ol
- MDL： MFCD00004577
- Inchi： InChI=1S/C7H16O/c1-4-5-7(8)6(2)3/h6-8H,4-5H2,1-3H3
- InChI Key： RGRUUTLDBCWYBL-UHFFFAOYSA-N
- SMILES： CCCC(C(C)C)O

Color/Form: colorless liquid
Density: 0.821 g/mL at 25 °C(lit.)
Melting Point: -30.45°C (estimate)
Boiling Point: 145°C(lit.)
Flash Point: Fahrenheit: 105.8 ° f
Celsius: 41 ° c
Refractive Index: n20/D 1.421(lit.)
PSA: 20.23000
LogP: 1.80340
Solubility: It is miscible with ethanol \ ether \ benzene and insoluble in water

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 1987 3/PG 3
WGK Germany：3
Hazard Category Code： 10
Safety Instruction： S16
HazardClass：3.2
PackingGroup：III
Storage Condition：Flammable area
Safety Term：3.2
Packing Group：III
Risk Phrases：R10
Packing Group：III
Hazard Level：3.2

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M862919-5ml	2-Methyl-3-hexanol	617-29-8	98%	5ml	￥399.00	2022-09-01
TRC	M312068-50mg	2-Methyl-3-hexanol	617-29-8		50mg	45.00	2021-08-03
TRC	M312068-100mg	2-Methyl-3-hexanol	617-29-8		100mg	60.00	2021-08-03
TRC	M312068-500mg	2-Methyl-3-hexanol	617-29-8		500mg	75.00	2021-08-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1266-5ML	2-Methyl-3-hexanol	617-29-8		5ml	¥205.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M1266-25ML	2-Methyl-3-hexanol	617-29-8		25ml	¥855.00	2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M1266-25ml	2-Methyl-3-hexanol	617-29-8		25ml	￥1100.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M1266-5ml	2-Methyl-3-hexanol	617-29-8		5ml	￥360.0	2022-06-10
TRC	M312068-5mg	2-Methyl-3-hexanol	617-29-8		5mg	$133.00	2023-05-17
TRC	M312068-10mg	2-Methyl-3-hexanol	617-29-8		10mg	$190.00	2023-05-17

8068-05-1

617-29-8

589-18-4

5870-68-8

106-32-1

2082-61-3

2351-90-8

1117-65-3

2722-36-3

104-87-0

544-12-7

2305-21-7

1552-67-6

100-51-6

2396-83-0

4170-90-5

19780-25-7

933-98-2

4748-78-1

Reaction Conditions

1.1 Catalysts: Molybdenum carbide , Molybdenum dioxide Solvents: Ethanol ; rt → 280 °C; 3 h, 280 °C

Reference

: Synthesis-Controlled α- and β-Molybdenum Carbide for Base-Promoted Transfer Hydrogenation of Lignin to Aromatic Monomers in Ethanol

Wu, Kejing; Yang, Chunyan; Zhu, Yingming ; Wang, Junbo; Wang, Xueting; et al, Industrial & Engineering Chemistry Research, 2019, 58(44), 20270-20281